![molecular formula C10H12O B1214742 2,3-Dihydro-2,2-dimethylbenzofuran CAS No. 6337-33-3](/img/structure/B1214742.png)
2,3-Dihydro-2,2-dimethylbenzofuran
Overview
Description
2,3-Dihydro-2,2-dimethylbenzofuran is a member of 1-benzofurans . It is the main intermediate of the production of pesticide carbofuran . It is an odorless, white crystalline solid .
Synthesis Analysis
Various synthetic routes have been developed to construct 2,3-dihydrobenzofurans . One-pot synthesis of this compound derivatives has been reported, involving a tandem Claisen rearrangement-cyclization reaction of aryl methallyl ethers .
Molecular Structure Analysis
The molecular formula of this compound is C10H12O . The InChI is InChI=1S/C10H12O/c1-10(2)7-8-5-3-4-6-9(8)11-10/h3-6H,7H2,1-2H3 .
Chemical Reactions Analysis
This compound is chemically similar to, but more reactive than amides . It forms polymers such as polyurethane resins .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 148.20 g/mol , a density of 1.101 g/mL at 25 °C (lit.) , and a refractive index of n20/D 1.541 (lit.) .
Scientific Research Applications
Synthesis and Structural Characterization
A study by Kossakowski, Hejchman, and Wolska (2002) focused on the synthesis and structural characterization of N-substituted derivatives of 2,3-dihydro-2,2-dimethyl-7-benzofuranol. They employed IR and 1H NMR spectroscopy and X-ray structure analysis for structural elucidation. The derivatives displayed potential β-adrenolytic and/or anxiolytic activity (Kossakowski, Hejchman, & Wolska, 2002).
Photocatalytic Degradation
Mahalakshmi et al. (2007) explored the photocatalytic degradation of carbofuran (2,3-dihydro-2,2-dimethylbenzofuran-7-yl methylcarbamate) using TiO2 and ZnO as photocatalysts. They found complete mineralization of carbofuran, confirming its effective degradation under varying experimental conditions (Mahalakshmi et al., 2007).
Oxidation Processes for Degradation
Benítez, Acero, and Real (2002) investigated the degradation of carbofuran through various oxidation processes, including ozone and UV radiation. They evaluated the efficiency of these processes by comparing the pseudo-first-order rate constants, indicating the potential of advanced oxidation processes in carbofuran degradation (Benítez, Acero, & Real, 2002).
Asymmetric Cyclohexenylation
Hennessy, Malone, and Guiry (2000) described the palladium-catalyzed asymmetric cyclohexenylation of 2,2-dimethyl-2,3-dihydrofuran, achieving high enantioselectivities. This study provides insights into the chemical behavior and potential applications in asymmetric synthesis (Hennessy, Malone, & Guiry, 2000).
Degradation in Restricted Water Environments
Morales et al. (2012) studied the stability and degradation of carbofuran derivatives in restricted water environments. Their findings highlight the influence of soil composition and structure on the stability of these compounds, which is crucial for environmental chemistry (Morales et al., 2012).
COX-2/5-LOX Inhibitors
A series of studies by Janusz et al. (1998) focused on 7-tert-butyl-2,3-dihydro-3,3-dimethylbenzofuran derivatives as COX-2/5-LOX inhibitors, highlighting their potential as gastrointestinal safe anti-inflammatory and analgesic agents. These studies provide valuable insights into the pharmacological applications of these derivatives (Janusz et al., 1998).
Side-Chain Halogenation
Baciocchi, Clementi, and Sebastiani (1974) researched the chlorination and bromination of 2,3-dimethylbenzofuran, analyzing the competition between ionic and free-radical reactions. Their findings contribute to understanding the chemical reactivity of 2,3-dimethylbenzofuran derivatives (Baciocchi, Clementi, & Sebastiani, 1974).
Mechanism of Action
- Benzofuran compounds are a class of molecules found ubiquitously in nature. They exhibit strong biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .
- Anticancer Activity : Some substituted benzofurans exhibit significant anticancer effects . For instance, a benzofuran derivative (Compound 36) inhibits cell growth in various cancer cell lines, including leukemia, lung cancer, colon cancer, melanoma, and ovarian cancer .
- Other Biological Activities : Benzofuran compounds also show anti-hepatitis C virus activity and potential as anticancer agents .
Target of Action
Biochemical Pathways
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2,3-Dihydro-2,2-dimethylbenzofuran plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. One notable interaction is with the enzyme acetylcholinesterase, where this compound acts as an inhibitor. This inhibition is crucial as acetylcholinesterase is responsible for breaking down the neurotransmitter acetylcholine, and its inhibition can lead to increased levels of acetylcholine in the synaptic cleft . Additionally, this compound has been shown to interact with various cytochrome P450 enzymes, which are involved in the metabolism of many xenobiotics and endogenous compounds .
Cellular Effects
The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, particularly those involving acetylcholine. By inhibiting acetylcholinesterase, this compound can enhance cholinergic signaling, which can affect various cellular functions, including muscle contraction, neurotransmission, and glandular secretion . Furthermore, this compound can modulate gene expression by influencing transcription factors that respond to changes in intracellular acetylcholine levels .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through the inhibition of acetylcholinesterase. This inhibition occurs via the binding of the compound to the active site of the enzyme, preventing the hydrolysis of acetylcholine . Additionally, this compound can interact with cytochrome P450 enzymes, leading to alterations in the metabolism of other compounds . These interactions can result in either the activation or inhibition of these enzymes, depending on the specific isoform involved .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over various time frames. The compound is relatively stable under standard laboratory conditions, but it can undergo degradation over extended periods . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of acetylcholinesterase, resulting in chronic elevations of acetylcholine levels . This can have lasting effects on cellular function, including potential neurotoxicity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance cholinergic signaling without causing significant toxicity . At higher doses, this compound can lead to severe inhibition of acetylcholinesterase, resulting in toxic effects such as muscle tremors, convulsions, and even death . These dose-dependent effects highlight the importance of careful dosage management in experimental settings .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those mediated by cytochrome P450 enzymes . The compound can be metabolized to various hydroxylated derivatives, which can further undergo conjugation reactions to form more water-soluble metabolites . These metabolic transformations are crucial for the elimination of this compound from the body and can influence its overall pharmacokinetic profile .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed via passive diffusion and active transport mechanisms . The compound can interact with various transporters and binding proteins, which can affect its localization and accumulation within specific cellular compartments . These interactions are essential for understanding the pharmacodynamics of this compound and its potential therapeutic applications .
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components . The compound can localize to various organelles, including the endoplasmic reticulum and mitochondria, where it can exert its biochemical effects . Post-translational modifications and targeting signals can further direct this compound to specific subcellular compartments, influencing its activity and function .
Properties
IUPAC Name |
2,2-dimethyl-3H-1-benzofuran | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c1-10(2)7-8-5-3-4-6-9(8)11-10/h3-6H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJMGZPCKYHBCKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=CC=CC=C2O1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10212773 | |
Record name | 2,3-Dihydro-2,2-dimethylbenzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10212773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6337-33-3 | |
Record name | 2,2-Dimethyl-2,3-dihydrobenzofuran | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6337-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dihydro-2,2-dimethylbenzofuran | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006337333 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6337-33-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38016 | |
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Record name | 2,3-Dihydro-2,2-dimethylbenzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10212773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydro-2,2-dimethylbenzofuran | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.113 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,3-DIHYDRO-2,2-DIMETHYLBENZOFURAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BL24599Q2H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 2,3-Dihydro-2,2-dimethylbenzofuran?
A1: The molecular formula is C10H12O, and its molecular weight is 148.20 g/mol.
Q2: Are there any unique spectroscopic characteristics of this compound?
A2: While specific spectroscopic data isn't extensively detailed in the provided research, routine characterization techniques like 1H NMR, 13C NMR, and mass spectrometry are frequently employed. [, , , , , , , , , , , , , ]
Q3: How is this compound typically synthesized?
A3: One common synthetic route involves a one-pot Claisen rearrangement-cyclization reaction of aryl methallyl ethers in the presence of a catalyst like HY zeolite or aluminium chloride. [, ]
Q4: Is this compound found naturally?
A4: While not explicitly stated in the provided research, this compound is a structural motif found in various natural products and synthetic derivatives. [, , , ]
Q5: What is the primary biological activity associated with carbofuran, a derivative of this compound?
A5: Carbofuran acts as an acetylcholinesterase (AChE) inhibitor. [] This inhibition disrupts nerve impulse transmission, making it effective as an insecticide. [, ]
Q6: Does carbofuran have other biological effects besides its insecticidal activity?
A6: Research suggests that carbofuran metabolites can temporarily inhibit the enzymatic degradation of the plant hormone indole-3-acetic acid (IAA) by horseradish peroxidase, potentially leading to increased plant growth. []
Q7: How do structural modifications to the this compound core affect biological activity?
A7: Studies on N-(2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)amide derivatives demonstrate that modifications, such as the addition of a methyl group at the 6-position and lipophilic acyl moieties, can significantly influence Acyl-CoA:cholesterol acyltransferase (ACAT) inhibitory activity. []
Q8: What are the primary degradation pathways of carbofuran in the environment?
A8: Carbofuran undergoes hydrolysis to form this compound-7-ol (carbofuran phenol). [, , ] Additionally, microbial degradation and photodegradation processes contribute to its breakdown. [, , , ]
Q9: How does the presence of nitrogen fertilizers affect the persistence of carbofuran in soil?
A9: Ammonium-containing fertilizers can increase the persistence of carbofuran in soils with low native nitrogen content by potentially competing for sorption sites. []
Q10: Are there environmentally friendly methods for removing carbofuran from water?
A10: Research indicates that solar photocatalysis, particularly in the presence of photosensitizers like rose Bengal, can effectively degrade and mineralize carbofuran in water. [, ]
Q11: What analytical techniques are commonly used to detect and quantify this compound and its derivatives?
A11: Several techniques are employed, including:
- Chromatography: High-performance liquid chromatography (HPLC) [, ] and gas chromatography (GC) [, ] are commonly used for separation and quantification.
- Mass Spectrometry (MS): Coupled with GC or LC, MS aids in the identification and structural elucidation of carbofuran and its metabolites. [, , ]
- Spectrophotometry: Used to monitor reactions and quantify compounds based on their absorbance properties. [, ]
- Thin-Layer Chromatography (TLC): A simple technique used for separation and identification. [, ]
Q12: Have specific biomarkers been identified for exposure to this compound-based pesticides?
A12: Yes, 2,2-dimethyl-2,3-dihydrobenzofuran-7-ol is identified as a specific urinary biomarker for carbamate exposure. []
Q13: What are potential future research directions for this compound and its derivatives?
A13: Future research could focus on:
- Developing environmentally friendly and efficient methods for the synthesis and degradation of carbamate pesticides. [, ]
- Exploring the potential of this compound derivatives in medicinal chemistry, considering its presence in various bioactive compounds. [, ]
- Conducting comprehensive toxicological studies to fully understand the long-term effects of carbofuran and its metabolites on human health and the environment. [, ]
- Investigating the potential for developing controlled-release formulations of carbofuran to minimize environmental impact while maintaining efficacy. []
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